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Compound of Interest

Compound Name: Nitrocyclohexane

Cat. No.: B1678964 Get Quote

Nitrocyclohexane, a combustible liquid with significant health and safety risks, requires

meticulous handling and disposal procedures to ensure the safety of laboratory personnel and

environmental protection. This guide provides essential, step-by-step instructions for the proper

disposal of nitrocyclohexane, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, it is imperative to handle nitrocyclohexane with

the utmost care. The compound is toxic if swallowed, in contact with skin, or inhaled.[1] Always

work in a well-ventilated area and wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves, protective clothing, and eye/face protection.[2] Sources of

ignition, such as open flames and sparks, are strictly prohibited where nitrocyclohexane is

used or stored.[3]

Step-by-Step Disposal Procedure
The disposal of nitrocyclohexane must be conducted in accordance with applicable laws and

regulations. It is often necessary to manage it as a hazardous waste.[3]

Consult Regulations: Before disposal, consult with your institution's Environmental Health

and Safety (EHS) department, as well as local and national environmental regulatory

agencies, for specific guidance on acceptable disposal practices.[3][4]
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Waste Collection:

Collect waste nitrocyclohexane in a designated, properly labeled, and tightly closed

container.

Do not mix nitrocyclohexane with incompatible chemicals. Nitrocyclohexane is a strong

oxidizing agent and can react violently with reducing agents, hydrides, sulfides, and

nitrides, potentially leading to detonation.[2][4][5] It also reacts with inorganic bases to

form explosive salts.[2][4][5]

Storage Pending Disposal:

Store the waste container in a cool, well-ventilated, and locked area, away from heat and

sources of ignition.[2][3]

Ensure the storage area is separate from incompatible materials.

Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed and qualified hazardous

waste disposal company.

Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for

nitrocyclohexane.

Spill and Emergency Procedures
In the event of a spill or leak, the following steps should be taken immediately:

Evacuate: Evacuate all non-essential personnel from the spill area.[3]

Isolate and Ventilate: Isolate the hazard area and ensure adequate ventilation.[1][5]

Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[3]

Containment: For small spills, absorb the material with dry lime, sand, or soda ash and place

it in a covered container for disposal.[1][3] For large spills, dike the area far ahead of the spill

for later disposal.[1]
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Decontamination: After the spill has been cleaned up, ventilate and wash the area

thoroughly.[3]

Emergency Contacts: In case of a large spill or fire, immediately contact your local fire

department and emergency response services.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for nitrocyclohexane, providing a quick

reference for safety and handling.

Property Value Source

Molecular Formula C₆H₁₁NO₂ [2]

Molecular Weight 129.16 g/mol [2]

Boiling Point 205.5 °C @ 768 mmHg

Melting Point -34 °C

Density 1.061 g/mL at 25 °C

Flash Point 74 °C (165.2 °F) - closed cup

Vapor Density 4.46 (vs air)

Experimental Protocols
Detailed experimental protocols involving nitrocyclohexane should always be conducted

under a fume hood. When transferring the liquid, use grounded and bonded metal containers

and non-sparking tools to prevent static discharge.[3] Emergency shower and eyewash

facilities should be readily available in the immediate work area.[3]

Nitrocyclohexane Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

nitrocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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